CYM50769
CYM50769
CYM 50769 is a nonpeptide antagonist of neuropeptides B and W receptor 1 (NPBWR1). It inhibits neuropeptide W-induced activation of NPBWR1 (IC50 = 0.12 µM). CYM 50769 is selective for NPBWR1 over a panel of 30 G protein-coupled receptors (GPCRs), enzymes, transporters, and ion channels at 30 µM.
Antagonist for G-protein Coupled Receptor 7 (GPR7)
Novel non-peptide antagonist of neuropeptide W/B receptor 1 (NPBWR1, GPR7) (IC50 = 0.12 μM).
Antagonist for G-protein Coupled Receptor 7 (GPR7)
Novel non-peptide antagonist of neuropeptide W/B receptor 1 (NPBWR1, GPR7) (IC50 = 0.12 μM).
Brand Name:
Vulcanchem
CAS No.:
1421365-63-0
VCID:
VC0004617
InChI:
InChI=1S/C24H17ClN2O3/c1-29-15-10-12-16(13-11-15)30-23-21(25)14-26-27(24(23)28)22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-14,22H,1H3
SMILES:
COC1=CC=C(C=C1)OC2=C(C=NN(C2=O)C3C4=CC=CC=C4C5=CC=CC=C35)Cl
Molecular Formula:
C24H17ClN2O3
Molecular Weight:
416.9 g/mol
CYM50769
CAS No.: 1421365-63-0
Cat. No.: VC0004617
Molecular Formula: C24H17ClN2O3
Molecular Weight: 416.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | CYM 50769 is a nonpeptide antagonist of neuropeptides B and W receptor 1 (NPBWR1). It inhibits neuropeptide W-induced activation of NPBWR1 (IC50 = 0.12 µM). CYM 50769 is selective for NPBWR1 over a panel of 30 G protein-coupled receptors (GPCRs), enzymes, transporters, and ion channels at 30 µM. Antagonist for G-protein Coupled Receptor 7 (GPR7) Novel non-peptide antagonist of neuropeptide W/B receptor 1 (NPBWR1, GPR7) (IC50 = 0.12 μM). |
|---|---|
| CAS No. | 1421365-63-0 |
| Molecular Formula | C24H17ClN2O3 |
| Molecular Weight | 416.9 g/mol |
| IUPAC Name | 5-chloro-2-(9H-fluoren-9-yl)-4-(4-methoxyphenoxy)pyridazin-3-one |
| Standard InChI | InChI=1S/C24H17ClN2O3/c1-29-15-10-12-16(13-11-15)30-23-21(25)14-26-27(24(23)28)22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-14,22H,1H3 |
| Standard InChI Key | QHVSQUYCVUHYKT-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)OC2=C(C=NN(C2=O)C3C4=CC=CC=C4C5=CC=CC=C35)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)OC2=C(C=NN(C2=O)C3C4=CC=CC=C4C5=CC=CC=C35)Cl |
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